![molecular formula C21H24N4O3S B2874982 4-(4-methoxybenzyl)-5-{1-[(3-methyl-2-thienyl)carbonyl]piperidin-4-yl}-2,4-dihydro-3H-1,2,4-triazol-3-one CAS No. 1775544-06-3](/img/structure/B2874982.png)
4-(4-methoxybenzyl)-5-{1-[(3-methyl-2-thienyl)carbonyl]piperidin-4-yl}-2,4-dihydro-3H-1,2,4-triazol-3-one
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Overview
Description
Triazoles and imidazoles are types of heterocyclic compounds. Heterocyclic compounds are cyclic compounds with at least two different elements as atom of ring members . Triazoles contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain . They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of triazole and imidazole derivatives has been reported in the literature . For instance, 1,2,4-triazole derivatives were synthesized based on the chemical structures of Letrozole, Anastrozole, and 4-triazolylflavans . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of triazoles and imidazoles is quite unique. Triazoles have a five-membered aromatic azole chain containing two carbon and three nitrogen atoms . Imidazoles have a five-membered heterocyclic moiety with three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
The chemical reactions involving triazoles and imidazoles are diverse and complex. They can form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .Physical And Chemical Properties Analysis
Triazoles and imidazoles are generally white or colorless solids that are highly soluble in water and other polar solvents .Scientific Research Applications
Molecular Stabilities and Conformational Analyses
A study focused on the tautomeric properties, conformations, and the mechanism behind the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, providing insight into the molecular stabilities and conformational analyses relevant to compounds like 4-(4-methoxybenzyl)-5-{1-[(3-methyl-2-thienyl)carbonyl]piperidin-4-yl}-2,4-dihydro-3H-1,2,4-triazol-3-one. These analyses are crucial for understanding the interaction with biological targets, such as EGFR, which is significant in the context of potential anticancer activity (Karayel, 2021).
Synthesis and Antimicrobial Activities
The synthesis of novel 1,2,4-triazole derivatives, including structures similar to the compound , has been explored, revealing their potential antimicrobial activities. This research highlights the process of creating new compounds and testing their efficacy against various microorganisms, which could lead to new treatments for infectious diseases (Bektaş et al., 2010).
Pharmacological Evaluation
A study on the synthesis and pharmacological evaluation of novel thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives, which share a structural resemblance with the compound of interest, demonstrated significant biological activity against various microorganisms. This indicates the potential for these compounds to be developed into effective antimicrobial agents (Suresh et al., 2016).
Molecular, Electronic, and Nonlinear Optical Analysis
Research on heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones, which are structurally related to the compound , provided valuable insights into their molecular, electronic, and nonlinear optical properties. This information is crucial for understanding how such compounds interact at the molecular level and their potential applications in various fields, including materials science (Beytur & Avinca, 2021).
Sila-Analogues of High-Affinity, Selective σ Ligands
A study on the sila-analogues of high-affinity, selective σ ligands, which include structural motifs similar to this compound, sheds light on their synthesis, structures, and pharmacological properties. Such research contributes to the development of new therapeutics targeting central nervous system receptors (Tacke et al., 2003).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-[(4-methoxyphenyl)methyl]-3-[1-(3-methylthiophene-2-carbonyl)piperidin-4-yl]-1H-1,2,4-triazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O3S/c1-14-9-12-29-18(14)20(26)24-10-7-16(8-11-24)19-22-23-21(27)25(19)13-15-3-5-17(28-2)6-4-15/h3-6,9,12,16H,7-8,10-11,13H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGOYGSSDYIOVHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)N2CCC(CC2)C3=NNC(=O)N3CC4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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